6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H18N6S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenylpyrazol-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H18N6S/c1-13-9-14(2)11-16(10-13)20-25-27-19(23-24-21(27)28-20)18-12-22-26(15(18)3)17-7-5-4-6-8-17/h4-12H,1-3H3
• InChI Key: FCYAFJSSOORVPL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)C2=NN3C(=NN=C3S2)C4=C(N(N=C4)C5=CC=CC=C5)C)C

Description

6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound belongs to the class of triazolo-thiadiazoles and has been studied for its potential use in various areas of research, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. It may also act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and enzymes. It has also been found to induce apoptosis in cancer cells, leading to their death. In addition, this compound has been shown to have antibacterial properties, inhibiting the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential pharmacological properties and its relatively simple synthesis method. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include:
1. Further investigation of its potential use in the treatment of neurological disorders, such as Alzheimer's disease.
2. Exploration of its potential use as an anti-cancer agent, including its mechanism of action and potential side effects.
3. Investigation of its potential use as an antibacterial agent, including its efficacy against various bacterial strains.
4. Further research to fully understand its mechanism of action and potential side effects, including toxicity studies and clinical trials.
In conclusion, 6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. Its anti-inflammatory, anti-cancer, and antibacterial properties have been studied extensively, and it has shown potential for use in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential side effects, as well as its potential use in clinical applications.

Synthesis Methods

The synthesis of 6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-1,2,4-triazole-5-thiol with 3,5-dimethyl-4-nitrobenzaldehyde in the presence of sodium methoxide. The reaction mixture is heated under reflux conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

The potential pharmacological properties of 6-(3,5-dimethylphenyl)-3-(5-methyl-1-phenyl-1H-pyrazol-4-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been studied extensively in scientific research. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. Studies have also shown its potential use in the treatment of neurological disorders, such as Alzheimer's disease.